3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile

• IUPAC Name: 3-[[cyclopropyl(prop-2-ynyl)amino]methyl]benzonitrile
• InChI: InChI=1S/C14H14N2/c1-2-8-16(14-6-7-14)11-13-5-3-4-12(9-13)10-15/h1,3-5,9,14H,6-8,11H2
• InChI Key: ZLDMDGTWPYTZKC-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=CC(=CC=C1)C#N)C2CC2
• Molecular Formula: C14H14N2
• Molecular Weight: 210.27 g/mol

Description

3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile, also known as CP-544326, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a selective antagonist of the dopamine D4 receptor, which is involved in various physiological and neurological processes.

Mechanism of Action

3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile acts as a selective antagonist of the dopamine D4 receptor, which is a G-protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic regions of the brain. By blocking the activation of the dopamine D4 receptor, 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile modulates the dopaminergic signaling pathway, which is involved in the regulation of various physiological and neurological processes.
Biochemical and Physiological Effects:
3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has been shown to have several biochemical and physiological effects. In animal studies, 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has been found to improve cognitive function and reduce impulsivity. It has also been shown to have anxiolytic and antidepressant effects. Furthermore, 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has been found to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in various physiological and neurological processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile is its high selectivity for the dopamine D4 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and neurological processes. However, one of the limitations of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile is its low solubility in water, which can make it difficult to administer in experiments. Furthermore, the effects of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile on other dopamine receptor subtypes are not well understood, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile. One of the major areas of research is the development of more selective and potent dopamine D4 receptor antagonists. Furthermore, the effects of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile on other dopamine receptor subtypes need to be further elucidated. Additionally, the potential therapeutic applications of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile in the treatment of various psychiatric disorders need to be explored further. Finally, the development of novel delivery methods for 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile can help overcome its low solubility in water and enhance its usefulness in experiments.
Conclusion:
In conclusion, 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has been optimized to achieve a high yield, making it a viable option for large-scale production. 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile acts as a selective antagonist of the dopamine D4 receptor and has several biochemical and physiological effects. While there are some limitations to its use in experiments, 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has several potential applications in the study of various physiological and neurological processes. Further research is needed to fully understand the potential of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile in various fields.

Synthesis Methods

The synthesis of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile involves the reaction of 3-chlorobenzonitrile with cyclopropyl(prop-2-yn-1-yl)amine in the presence of a palladium catalyst. The reaction yields the desired product with high selectivity and purity. The synthesis method has been optimized to achieve a high yield of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile, making it a viable option for large-scale production.

Scientific Research Applications

3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has been extensively studied in various scientific fields, including neuroscience, psychiatry, and pharmacology. One of the major applications of 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile is in the treatment of psychiatric disorders such as schizophrenia and bipolar disorder. Research studies have shown that 3-{[Cyclopropyl(prop-2-yn-1-yl)amino]methyl}benzonitrile has a high affinity for the dopamine D4 receptor, which is associated with the pathophysiology of these disorders.